Cas no 485402-76-4 (1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone)

• Product Name: 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone
• CAS No: 485402-76-4
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 2648479
• PubChem ID: 12033638
• Update Time: 2025-08-05

1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 485402-76-4
• 1-(5-benzyl-2-hydroxy-4-methylphenyl)ethan-1-one
• 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone

• Inchi： 1S/C16H16O2/c1-11-8-16(18)15(12(2)17)10-14(11)9-13-6-4-3-5-7-13/h3-8,10,18H,9H2,1-2H3
• InChI Key： ZHOWDYLOJHAEKI-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.115029749Da
• Monoisotopic Mass: 240.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone

Introduction to 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone and Its Significance in Modern Chemical Research

1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone, with the CAS number 485402-76-4, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate aromatic structure, presents a unique combination of functional groups that make it a valuable scaffold for the development of novel therapeutic agents. The presence of both hydroxyl and methyl substituents on the benzene ring, coupled with the benzyl group on the ethanone moiety, contributes to its diverse chemical reactivity and potential biological activity.

The compound's structure is reminiscent of many natural products and pharmaceuticals that have shown promise in various therapeutic applications. Specifically, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets, while the methyl group can influence the overall electronic properties of the molecule. These features make 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone a compelling candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting enzymes involved in critical cellular pathways. The benzyl group in 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone can serve as a linker or anchor point for designing molecules that interact with specific protein binding sites. This versatility has been exploited in several research studies aimed at identifying compounds that modulate enzyme activity.

One notable area of research involves the use of 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone as a precursor in the synthesis of more complex molecules. For instance, researchers have explored its utility in generating derivatives that exhibit anti-inflammatory or antioxidant properties. These derivatives have shown promise in preclinical studies, highlighting the potential of this compound as a building block for future drug candidates.

The hydroxyl group in 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone also makes it a suitable candidate for further functionalization through esterification or etherification reactions. Such modifications can alter the solubility and bioavailability of the compound, making it more amenable to formulation into drug products. Additionally, the presence of both aromatic and aliphatic regions in its structure allows for diverse interactions with biological targets, including proteins and nucleic acids.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone and various biological targets. These computational studies have provided valuable insights into how structural modifications can enhance its pharmacological properties. For example, virtual screening techniques have been used to identify potential analogs of this compound that may exhibit improved efficacy or reduced toxicity.

The synthesis of 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone itself has also been optimized through various synthetic routes. Researchers have developed efficient methods for its preparation, often involving multi-step organic transformations starting from readily available precursors. These synthetic strategies not only ensure high yields but also allow for scalability, which is essential for industrial applications.

In conclusion, 1-(5-Benzyl-2-hydroxy-4-methylphenyl)ethanone (CAS no. 485402-76-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and chemical reactivity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.